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Compound of Interest

Compound Name: Eriochrome black T, Indicator

Cat. No.: B7820879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of

Eriochrome Black T (EBT) in water and ethanol. This document consolidates quantitative data,

outlines experimental protocols for solubility determination, and explores the key factors

influencing the solubility of this widely used complexometric indicator and dye.

Introduction to Eriochrome Black T
Eriochrome Black T is a hydroxyl-aryl azo dye, commonly used as an indicator in analytical

chemistry, particularly for complexometric titrations to determine water hardness.[1] Its function

relies on its ability to form a wine-red complex with metal ions like calcium and magnesium at a

pH of around 10.[2] The endpoint of the titration is signaled by a color change to blue when a

chelating agent, such as EDTA, has bound all the metal ions, freeing the indicator.[3] EBT is

typically supplied as a dark brown to black solid powder.[4][5]

Quantitative Solubility Data
The solubility of Eriochrome Black T in water and ethanol has been reported in various

sources. The following table summarizes the available quantitative and qualitative data.
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Solvent Temperature Solubility Reference

Water 20 °C 50 g/L [2][6][7]

Water 90 °C 25 g/L [7]

Ethanol Not Specified
Soluble / Moderately

Soluble
[4][8][9]

Ethanol Not Specified Slightly Soluble [7]

Ethanol Not Specified Almost Insoluble [6]

Note: There are some conflicting reports regarding the solubility of Eriochrome Black T. For

instance, the solubility in water is reported to be lower at a higher temperature, which is atypical

for most solid solutes. Similarly, its solubility in ethanol is described with varying qualitative

terms. The practical preparation of indicator solutions, as detailed in section 4.0, suggests a

solubility of at least 10 g/L in ethanol.

Factors Influencing Solubility
Several factors can influence the solubility of Eriochrome Black T in different solvents.

pH
The pH of the aqueous solution is a critical factor affecting the chemical structure of EBT and

its color. EBT has two pKa values, approximately 6.3 and 11.5.[7] This means the molecule

exists in different ionic forms depending on the pH, which can influence its interaction with the

solvent and thus its solubility. At a pH below 6.3, the solution is red. Between a pH of 7 and 11,

it is blue, and above 11.5, it turns orange.[4]

Temperature
As indicated in the data table, temperature can affect the solubility of EBT. While the provided

data for water solubility shows an unusual trend, for most solids, solubility increases with

temperature. For applications requiring the dissolution of EBT, heating the solvent may be

beneficial.[9]

Solvent Composition
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Eriochrome Black T is often used in mixed solvent systems. For instance, indicator solutions

are commonly prepared in ethanol or a mixture of water and ethanol.[10] The ratio of these

solvents will impact the overall solubility.

Experimental Protocols
While a standardized method specifically for determining the solubility of Eriochrome Black T is

not readily available, the following protocols are based on general methods for dye solubility

and the preparation of EBT solutions.

Protocol for Preparation of EBT Indicator Solution
(Ethanol)
This protocol is commonly used for preparing EBT as an indicator for titrations and

demonstrates its practical solubility.

Weighing: Accurately weigh 1.0 g of Eriochrome Black T powder.

Dissolution: Transfer the powder to a beaker containing 75-80 mL of 95% ethyl alcohol.[5][8]

Mixing: Stir the mixture with a magnetic stirrer until the EBT is fully dissolved.[5]

Dilution: Quantitatively transfer the solution to a 100 mL volumetric flask and dilute to the

mark with 95% ethyl alcohol.[5]

General Gravimetric Method for Solubility Determination
This method can be adapted to determine the solubility of EBT in water or ethanol at a specific

temperature.

Saturation: Add an excess amount of Eriochrome Black T powder to a known volume of the

solvent (water or ethanol) in a sealed container.

Equilibration: Agitate the mixture at a constant temperature for a sufficient period to ensure

equilibrium is reached and the solution is saturated.

Filtration: Filter a known volume of the saturated solution through a pre-weighed, fine-pore

filter to remove any undissolved solid.
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Evaporation: Evaporate the solvent from the filtered solution in a pre-weighed container.

Weighing: Dry the container with the residue to a constant weight. The mass of the residue

corresponds to the amount of EBT dissolved in the known volume of the solvent.

Calculation: Calculate the solubility in g/L.

Visualizations
The following diagrams illustrate the experimental workflow for solubility determination and the

pH-dependent forms of Eriochrome Black T.
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Experimental Workflow for Solubility Determination

Add excess EBT to solvent

Equilibrate at constant temperature

Filter to remove undissolved solid

Take a known volume of filtrate

Evaporate solvent

Dry and weigh the residue

Calculate solubility (g/L)

Click to download full resolution via product page

Caption: A flowchart of the gravimetric method for determining solubility.
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pH-Dependent Forms and Colors of Eriochrome Black T

H2In- (Red)

HIn2- (Blue)

 pH > 6.3  pH < 6.3 

In3- (Orange)

 pH > 11.5  pH < 11.5 

Click to download full resolution via product page

Caption: The relationship between pH, ionic form, and color of EBT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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